Cas no 1409964-52-8 (1-Chloro-7-fluoroisoquinolin-4-OL)

1-Chloro-7-fluoroisoquinolin-4-OL is a fluorinated isoquinoline derivative with a chloro and hydroxyl functional group at the 1- and 4-positions, respectively. This heterocyclic compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (hydroxyl) groups enhances its reactivity in substitution and coupling reactions, making it a valuable intermediate in medicinal chemistry. Its well-defined molecular structure ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, requiring proper storage to maintain stability.
1-Chloro-7-fluoroisoquinolin-4-OL structure
1409964-52-8 structure
Product Name:1-Chloro-7-fluoroisoquinolin-4-OL
CAS No:1409964-52-8
MF:C9H5ClFNO
MW:197.593504667282
CID:4821728
Update Time:2025-11-02

1-Chloro-7-fluoroisoquinolin-4-OL Chemical and Physical Properties

Names and Identifiers

    • 1-CHLORO-7-FLUOROISOQUINOLIN-4-OL
    • 4-Isoquinolinol, 1-chloro-7-fluoro-
    • 1-chloro-7-flouroisoquinolin-4-ol
    • 1-chloro-7-flouro-4-hydroxyisoquinoline
    • 1-chloro-7-fluoro-4-hydroxyisoquinoline
    • 1-Chloro-7-fluoroisoquinolin-4-OL
    • Inchi: 1S/C9H5ClFNO/c10-9-7-3-5(11)1-2-6(7)8(13)4-12-9/h1-4,13H
    • InChI Key: PDFYFRGSCCJAFO-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C=CC=2C(=CN=1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33.1

1-Chloro-7-fluoroisoquinolin-4-OL Pricemore >>

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